Cas no 862499-32-9 (2-Propenoicacid, 3-(2-nitrophenyl)-, 1,1-dimethylethyl ester)

2-Propenoicacid, 3-(2-nitrophenyl)-, 1,1-dimethylethyl ester structure
862499-32-9 structure
Product Name:2-Propenoicacid, 3-(2-nitrophenyl)-, 1,1-dimethylethyl ester
CAS No:862499-32-9
MF:C13H15NO4
MW:249.262503862381
CID:706554
PubChem ID:12173575
Update Time:2025-04-19

2-Propenoicacid, 3-(2-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoicacid, 3-(2-nitrophenyl)-, 1,1-dimethylethyl ester
    • tert-butyl (E)-3-(2-nitrophenyl)prop-2-enoate
    • 906552-00-9
    • EN300-844690
    • 862499-32-9
    • TERT-BUTYL (2E)-3-(2-NITROPHENYL)PROP-2-ENOATE
    • tert-Butyl 3-(2-nitrophenyl)acrylate
    • SCHEMBL16575621
    • 3-(2-nitrophenyl)-2-propenoic acid 1,1-dimethylethyl ester
    • TERT-BUTYL 3-(2-NITROPHENYL)PROP-2-ENOATE
    • Inchi: 1S/C13H15NO4/c1-13(2,3)18-12(15)9-8-10-6-4-5-7-11(10)14(16)17/h4-9H,1-3H3/b9-8+
    • InChI Key: MYRISIZVHWDISO-CMDGGOBGSA-N
    • SMILES: O(C(/C=C/C1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 249.10010796g/mol
  • Monoisotopic Mass: 249.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.176
  • Boiling Point: 367.9°C at 760 mmHg
  • Flash Point: 152.1°C
  • Refractive Index: 1.564
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